Cas no 70015-94-0 (1-Oxa-4-thiaspiro[4.11]hexadecane)

• Product name: 1-Oxa-4-thiaspiro[4.11]hexadecane
• CAS No: 70015-94-0
• MF: C₁₄H₂₆OS
• MW: 242.42064
• CID: 547808
• PubChem ID: 11345528

1-Oxa-4-thiaspiro[4.11]hexadecane Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-4-thiaspiro[4.11]hexadecane
• 70015-94-0
• DTXSID20463057
• 4-oxa-1-thiaspiro[4.11]hexadecane

• Inchi： InChI=1S/C14H26OS/c1-2-4-6-8-10-14(15-12-13-16-14)11-9-7-5-3-1/h1-13H2
• InChI Key： YQZMWEDOGHWYKR-UHFFFAOYSA-N
• SMILES： C1CCCCCC2(CCCCC1)OCCS2

Computed Properties

• Exact Mass: 242.17058
• Monoisotopic Mass: 242.17043662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 9.23